Cas no 1874741-94-2 ([2-(4-Bromophenyl)ethyl](pentan-2-yl)amine)

• Product Name: [2-(4-Bromophenyl)ethyl](pentan-2-yl)amine
• CAS No: 1874741-94-2
• MF: C₁₃H₂₀BrN
• MW: 270.208602905273
• CID: 5057455
• Update Time: 2025-05-23

[2-(4-Bromophenyl)ethyl](pentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(4-bromophenyl)ethyl](pentan-2-yl)amine
• N-[2-(4-bromophenyl)ethyl]pentan-2-amine
• [2-(4-Bromophenyl)ethyl](pentan-2-yl)amine

• Inchi： 1S/C13H20BrN/c1-3-4-11(2)15-10-9-12-5-7-13(14)8-6-12/h5-8,11,15H,3-4,9-10H2,1-2H3
• InChI Key： FJOUPWJPABAHGG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCNC(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 153
• XLogP3: 4.1
• Topological Polar Surface Area: 12

Additional information on [2-(4-Bromophenyl)ethyl](pentan-2-yl)amine

[2-(4-Bromophenyl)ethyl](pentan-2-yl)amine: A Comprehensive Overview

[2-(4-Bromophenyl)ethyl](pentan-2-yl)amine, also known by its CAS number CAS No. 1874741-94-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromophenyl group with a pentanamine moiety, making it a versatile building block for various chemical reactions and applications.

The molecular structure of [2-(4-Bromophenyl)ethyl](pentan-2-yl)amine consists of a pentane chain with an amine group at the second carbon atom. This amine group is further substituted by a 4-bromophenethyl group, creating a compound with both aliphatic and aromatic characteristics. The presence of the bromine atom in the aromatic ring introduces additional reactivity, making this compound suitable for various substitution and coupling reactions.

Recent studies have highlighted the potential of [2-(4-Bromophenyl)ethyl](pentan-2-yl)amine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to form stable bonds with metal ions has also been investigated, suggesting its potential use in coordination chemistry and catalysis.

In terms of physical properties, [2-(4-Bromophenyl)ethyl](pentan-2-yl)amine exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it ideal for use in solution-phase synthesis. The compound is also relatively stable under normal storage conditions, provided it is protected from light and moisture.

The synthesis of [2-(4-Bromophenyl)ethyl](pentan-2-yl)amine typically involves a multi-step process, starting with the bromination of aniline derivatives followed by alkylation or coupling reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium catalysts in cross-coupling reactions has been shown to enhance the formation of this compound.

In terms of applications, [2-(4-Bromophenyl)ethyl](pentan-2-yl)amine finds utility in the pharmaceutical industry as an intermediate in drug development. Its role as a chiral auxiliary has been explored in asymmetric synthesis, where it helps induce stereochemical control in complex molecules. Additionally, the compound has been used as a ligand in transition metal catalysis, facilitating various organic transformations.

Recent research has also focused on the environmental impact of [2-(4-Bromophenyl)ethyl](pentan-2-y)l)amine. Studies have shown that its degradation products are non-toxic to aquatic life under controlled conditions, making it a safer choice for industrial applications compared to some traditional reagents.

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